Cas no 177943-33-8 (PF-04859989 hydrochloride)

• Product Name: PF-04859989 hydrochloride
• CAS No: 177943-33-8
• MF: C₉H₁₁ClN₂O₂
• MW: 214.648841142654
• MDL: MFCD22419400
• CID: 1032669
• PubChem ID: 329823792
• Update Time: 2025-10-30

PF-04859989 hydrochloride Chemical and Physical Properties

Names and Identifiers

• (S)-3-Amino-1-hydroxy-3,4-dihydroquinolin-2(1H)-one hydrochloride
• (3S)-3-amino-1-hydroxy-3,4-dihydroquinolin-2-one,hydrochloride
• (3S)-3-Amino-1-hydroxy-3,4-dihydroquinolin-2(1H)-one; L-3-Amino-3,4-dihydro-1-hydroxycarbstyril hydrochloride
• PF-4859989 hydrochloride
• PF04859989 hydrochloride
• PF-04859989
• PF-04859989 hydrochloride
• (3S)-3-Amino-1-hydroxy-3,4-dihydroquinolin-2(1H)-one
• L-3-Amino-3,4-dihydro-1-hydroxycarbstyril hydrochloride
• SCHEMBL7421319
• (S)-3-Amino-1-hydroxy-3,4-dihydroquinolin-2(1H)-onehydrochloride
• D86144
• (3S)-3-Amino-1-hydroxy-3,4-dihydroquinolin-2(1H)-one--hydrogen chloride (1/1)
• DTXSID10628698
• 177943-33-8
• PF 04859989 hydrochloride
• (3S)-3-AMINO-1-HYDROXY-3,4-DIHYDROQUINOLIN-2-ONE HYDROCHLORIDE
• AKOS016011628
• (3S)-3-amino-1-hydroxy-3,4-dihydroquinolin-2-one;hydrochloride
• WS-01315
• 2(1H)-Quinolinone, 3-amino-3,4-dihydro-1-hydroxy-, monohydrochloride, (S)- (9CI)
• MFCD22419400
• PF-04859989 (hydrochloride)
• (3S)-3-Amino-1-hydroxy-3,4-dihydroquinolin-2-one HCl
• PF-04859989 hydrochloride, >=98% (HPLC)
• HY-116451
• CS-0065524
• DA-76762
• PF-04859989 HCl

• MDL： MFCD22419400
• Inchi： 1S/C9H10N2O2.ClH/c10-7-5-6-3-1-2-4-8(6)11(13)9(7)12;/h1-4,7,13H,5,10H2;1H/t7-;/m0./s1
• InChI Key： WZOBDOKCHIUXAY-FJXQXJEOSA-N
• SMILES： Cl.ON1C([C@H](CC2C=CC=CC1=2)N)=O

Computed Properties

• Exact Mass: 214.0509053g/mol
• Monoisotopic Mass: 214.0509053g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 220
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.6Ų

Experimental Properties

• Solubility: H2O: soluble20mg/mL, clear

PF-04859989 hydrochloride Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• Storage Condition：room temp

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroxyquinolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolones and derivatives Hydroxyquinolones

Additional information on PF-04859989 hydrochloride

Comprehensive Overview of PF-04859989 Hydrochloride (CAS No. 177943-33-8): Mechanism, Applications, and Research Insights

PF-04859989 hydrochloride (CAS 177943-33-8) is a selective and potent inhibitor of kynurenine aminotransferase II (KAT II), an enzyme critical in the regulation of kynurenine pathway metabolism. This compound has garnered significant attention in neuroscience research due to its potential to modulate glutamate levels and address neuropsychiatric disorders such as schizophrenia and cognitive impairment. With its unique mechanism of action, PF-04859989 HCl serves as a valuable tool for studying synaptic plasticity and neurodegenerative diseases.

Recent studies highlight the growing interest in PF-04859989 hydrochloride as a brain-penetrant small molecule. Researchers are exploring its efficacy in preclinical models of Alzheimer’s disease and Parkinson’s disease, aligning with the surge in public awareness about neurological health. Searches for terms like "KAT II inhibitor clinical trials" and "glutamate modulator for cognition" reflect the compound’s relevance in addressing unmet medical needs. The pharmacokinetic profile of PF-04859989 HCl, including its oral bioavailability and blood-brain barrier permeability, further underscores its therapeutic potential.

From a structural perspective, PF-04859989 hydrochloride (CAS 177943-33-8) features a bicyclic heteroaromatic core, optimized for binding affinity to KAT II. Its hydrochloride salt form enhances solubility, a key factor in drug formulation and in vivo studies. Analytical techniques such as HPLC and mass spectrometry are routinely employed to validate its purity, a topic frequently queried in scientific forums. The compound’s IC50 values (reported in nanomolar ranges) are often cited in discussions comparing KAT inhibitors.

The rise of precision medicine and personalized therapeutics has amplified interest in targeted agents like PF-04859989 HCl. Online searches for "kynurenine pathway and depression" or "neuroinflammation biomarkers" correlate with its research applications. Notably, the compound’s ability to reduce 3-hydroxykynurenine (a neurotoxic metabolite) positions it as a candidate for neuroprotective strategies. Collaborative efforts between academia and pharmaceutical developers continue to explore its translational potential.

In summary, PF-04859989 hydrochloride (CAS 177943-33-8) represents a cutting-edge neuroscience research chemical with implications for cognitive enhancement and neurodegenerative disease therapeutics. Its optimized structure-activity relationship and mechanistic specificity make it a staple in modern neuropharmacology studies. As the scientific community prioritizes brain health innovations, this compound remains a focal point for both mechanistic exploration and therapeutic development.